2-Pyridinemethanol, 5-hydroxy-alpha-(trifluoromethyl)-

• Molecular Formula: C7H6F3NO2
• Molecular Weight: 193.12 g/mol
• IUPAC Name: 6-(2,2,2-trifluoro-1-hydroxyethyl)pyridin-3-ol
• InChI: InChI=1S/C7H6F3NO2/c8-7(9,10)6(13)5-2-1-4(12)3-11-5/h1-3,6,12-13H
• InChI Key: NUUWPSHUQQLDJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)C(C(F)(F)F)O

Description

2-Pyridinemethanol, 5-hydroxy-alpha-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H6F3NO2 and its molecular weight is 193.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (4.66 g, 36.3 mmol) was added to the mixture of pyridin-3-ol (2.00 g, 21.0 mmol) and 1-ethoxy-2,2,2-trifluoroethanol (3.30 g, 23.1 mmol), and the mixture was stirred for 4 hours at 100° C. under nitrogen atmosphere. This reaction solution was cooled to room temperature, followed by adding water and ethyl acetate to the reaction solution, washing the organic layer with a saturated saline solution, drying the layer with anhydrous sodium sulfate, and thereafter concentration under reduced pressure. The obtained residue was purified by silica gel column chromatography (Purif-Pack SI200, hexane:ethyl acetate:=40:60) to obtain the title compound (780 mg, yield: 19%) as a white amorphous.